N-(6-((2-((2-methoxybenzyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: N-[6-[2-[(2-methoxyphenyl)methylamino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C21H20N4O3S/c1-28-17-10-6-5-9-16(17)13-22-19(26)14-29-20-12-11-18(24-25-20)23-21(27)15-7-3-2-4-8-15/h2-12H,13-14H2,1H3,(H,22,26)(H,23,24,27)
• InChI Key: KOBKGNJGJBMJKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

N-(6-((2-((2-methoxybenzyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyridazinone derivative that has been synthesized using various methods.

Scientific Research Applications

Structure-Activity Relationship Studies

Research on the development of novel hydroxamic acid inhibitors around the S1 subsite of human Aminopeptidase N (APN/CD13), a zinc-dependent transmembrane ectoenzyme, highlights the significance of structural modifications to enhance inhibitory activity and improve physicochemical properties. APN is targeted for its role in cancer metastasis and angiogenesis regulation. Through systematic modifications, compounds were identified with potent inhibitory activities in the sub-nanomolar range, underscoring the importance of precise structural alterations for targeted biological effects (Lee et al., 2020).

Novel Synthetic Pathways

Advancements in synthetic chemistry have enabled the creation of novel classes of compounds, including 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones. These compounds were synthesized starting from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate, demonstrating innovative approaches to crafting complex molecular architectures with potential for diverse biological activities (Koza et al., 2013).

Anticancer Activity

Investigations into the anticancer properties of novel compounds, such as 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, have yielded insights into their potential utility in cancer treatment. Through the synthesis and evaluation of these compounds against a panel of 60 cell lines derived from various cancer types, researchers are uncovering valuable data on the therapeutic efficacy and mechanism of action of these molecules (Bekircan et al., 2008).